Cas no 499240-48-1 (2-(Piperidin-4-yloxy)pyrimidine)

• Product Name: 2-(Piperidin-4-yloxy)pyrimidine
• CAS No: 499240-48-1
• MF: C₉H₁₃N₃O
• MW: 179.219021558762
• MDL: MFCD05864743
• CID: 68294
• PubChem ID: 3836732
• Update Time: 2025-10-29

2-(Piperidin-4-yloxy)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(Piperidin-4-yloxy)pyrimidine
• 2-​(Piperidin-​4-​yloxy)​pyrimidine
• 2-piperidin-4-yloxypyrimidine
• 2-[(Piperidin-4-yl)oxy]pyrimidine
• 2-(Piperidin-4-yloxy)-pyrimidine
• 2-(4-piperidyloxy)pyrimidine
• IAFUZCLDORRBJY-UHFFFAOYSA-N
• SBB089562
• BBL036937
• STL411788
• RP24074
• LS20971
• 2-?(Piperidin-?4-?yloxy)?pyrimidine
• EN001937
• AB0019620
• ST2416233
• 4CH-

• MDL： MFCD05864743
• Inchi： 1S/C9H13N3O/c1-4-11-9(12-5-1)13-8-2-6-10-7-3-8/h1,4-5,8,10H,2-3,6-7H2
• InChI Key： IAFUZCLDORRBJY-UHFFFAOYSA-N
• SMILES： O(C1N=CC=CN=1)C1CCNCC1

Computed Properties

• Exact Mass: 179.10600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6
• Topological Polar Surface Area: 47

Experimental Properties

• Boiling Point: 325.4°C at 760 mmHg
• PSA: 47.04000
• LogP: 0.93620

2-(Piperidin-4-yloxy)pyrimidine Security Information

• Hazard Statement： H302-H315-H319-H332-H335
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Additional information on 2-(Piperidin-4-yloxy)pyrimidine

2-(Piperidin-4-yloxy)pyrimidine (CAS No. 499240-48-1): A Versatile Building Block in Medicinal Chemistry

2-(Piperidin-4-yloxy)pyrimidine (CAS No. 499240-48-1) is a heterocyclic compound that has gained significant attention in pharmaceutical research due to its unique structural features and broad applicability. This piperidine-pyrimidine hybrid serves as a crucial pharmacophore in drug discovery, particularly in the development of kinase inhibitors and central nervous system (CNS) targeting agents. The compound's molecular weight of 195.23 g/mol and balanced lipophilicity make it an attractive scaffold for medicinal chemists exploring new therapeutic avenues.

The growing interest in 2-(Piperidin-4-yloxy)pyrimidine derivatives reflects current trends in precision medicine and targeted drug development. Researchers frequently search for "piperidine-pyrimidine hybrid applications" or "CAS 499240-48-1 synthesis methods," indicating the compound's relevance in modern drug design. Its structural flexibility allows for diverse modifications, enabling the creation of compounds with tailored biological activities. This adaptability positions 2-(Piperidin-4-yloxy)pyrimidine as a valuable tool in addressing challenging therapeutic targets.

From a chemical perspective, 2-(Piperidin-4-yloxy)pyrimidine combines the hydrogen bond acceptor capabilities of the pyrimidine ring with the three-dimensional flexibility of the piperidine moiety. This combination creates unique opportunities for molecular interactions with biological targets. The compound's physicochemical properties, including its pKa and logP values, contribute to favorable drug-like characteristics that are essential for bioavailability and metabolic stability. These features explain why searches for "2-(Piperidin-4-yloxy)pyrimidine solubility" and "stability under physiological conditions" are common among pharmaceutical researchers.

The synthetic accessibility of 2-(Piperidin-4-yloxy)pyrimidine makes it particularly valuable in combinatorial chemistry and high-throughput screening approaches. Current literature reveals multiple efficient synthetic routes to this scaffold, with yields often exceeding 70%. The compound's stability under various reaction conditions allows for straightforward functionalization at multiple positions, answering the frequent query about "modification sites on 2-(Piperidin-4-yloxy)pyrimidine." This synthetic versatility supports its widespread use in lead optimization programs across the pharmaceutical industry.

In drug discovery applications, 2-(Piperidin-4-yloxy)pyrimidine has shown particular promise in neurological and oncological research. The scaffold's ability to cross the blood-brain barrier makes it valuable for CNS drug development, addressing the growing need for treatments targeting neurodegenerative diseases. Simultaneously, its role as a kinase inhibitor scaffold responds to the increasing demand for targeted cancer therapies. These dual applications explain the rising search volume for terms like "2-(Piperidin-4-yloxy)pyrimidine in CNS drugs" and "anticancer applications of piperidine-pyrimidine hybrids."

The commercial availability of 2-(Piperidin-4-yloxy)pyrimidine (CAS No. 499240-48-1) from multiple specialty chemical suppliers reflects its established position in medicinal chemistry. Current market trends show steady demand, with projected growth aligned with the expansion of kinase inhibitor research. The compound's price stability and reliable supply chain make it a practical choice for both academic and industrial research teams, addressing common concerns about "source of 2-(Piperidin-4-yloxy)pyrimidine" and "bulk availability CAS 499240-48-1."

Quality control aspects of 2-(Piperidin-4-yloxy)pyrimidine production have become increasingly important, as evidenced by searches for "analytical methods for 499240-48-1." Standard characterization typically involves HPLC purity assessment, NMR spectroscopy, and mass spectrometry. The compound's well-defined spectral signatures facilitate quality verification, an essential consideration for researchers requiring high-purity materials for biological testing. These analytical features contribute to the scaffold's reputation as a reliable building block in drug discovery.

Looking forward, 2-(Piperidin-4-yloxy)pyrimidine continues to attract research interest due to emerging applications in areas such as anti-inflammatory therapeutics and antimicrobial development. The scaffold's adaptability to various pharmacological targets positions it well for addressing future medical challenges. As the pharmaceutical industry increasingly focuses on multi-target drug design, the ability of piperidine-pyrimidine hybrids to interact with diverse biological systems becomes even more valuable, suggesting sustained relevance for this versatile chemical entity.

Environmental and regulatory considerations for 2-(Piperidin-4-yloxy)pyrimidine remain favorable, with no significant restrictions reported. The compound's stability under standard storage conditions and manageable environmental impact contribute to its widespread adoption. These characteristics answer common regulatory queries while supporting sustainable chemistry practices, an increasingly important factor in modern pharmaceutical development and a frequent topic in "green chemistry approaches to heterocyclic synthesis" searches.

In conclusion, 2-(Piperidin-4-yloxy)pyrimidine (CAS No. 499240-48-1) represents a strategically important scaffold in contemporary medicinal chemistry. Its combination of synthetic accessibility, structural versatility, and favorable drug-like properties ensures continued utility across multiple therapeutic areas. As research into targeted therapies expands, this piperidine-pyrimidine hybrid is poised to maintain its position as a valuable tool for addressing complex medical challenges through innovative molecular design.